(1R,5Z)-5-[(2E)-2-[(1R,7Ar)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(1R,5Z)-5-[(2E)-2-[(1R,7Ar)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
114489-80-4
VCID:
VC0049692
InChI:
InChI=1S/C27H38F6O4/c1-15(11-20(35)14-25(37,26(28,29)30)27(31,32)33)21-8-9-22-17(5-4-10-24(21,22)3)6-7-18-12-19(34)13-23(36)16(18)2/h6-7,15,19-23,34-37H,2,4-5,8-14H2,1,3H3/b17-6+,18-7-/t15-,19-,20?,21-,22?,23?,24-/m1/s1
SMILES:
CC(CC(CC(C(F)(F)F)(C(F)(F)F)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C27H38F6O4
Molecular Weight:
540.6 g/mol
(1R,5Z)-5-[(2E)-2-[(1R,7Ar)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 114489-80-4
Main Products
VCID: VC0049692
Molecular Formula: C27H38F6O4
Molecular Weight: 540.6 g/mol
![(1R,5Z)-5-[(2E)-2-[(1R,7Ar)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 114489-80-4](/images/no_structure.jpg)
| CAS No. | 114489-80-4 |
|---|---|
| Product Name | (1R,5Z)-5-[(2E)-2-[(1R,7Ar)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C27H38F6O4 |
| Molecular Weight | 540.6 g/mol |
| IUPAC Name | (1R,5Z)-5-[(2E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-7,7,7-trifluoro-4,6-dihydroxy-6-(trifluoromethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H38F6O4/c1-15(11-20(35)14-25(37,26(28,29)30)27(31,32)33)21-8-9-22-17(5-4-10-24(21,22)3)6-7-18-12-19(34)13-23(36)16(18)2/h6-7,15,19-23,34-37H,2,4-5,8-14H2,1,3H3/b17-6+,18-7-/t15-,19-,20?,21-,22?,23?,24-/m1/s1 |
| Standard InChIKey | SVMOCCGIPIDIDM-IWZDEJHGSA-N |
| Isomeric SMILES | C[C@H](CC(CC(C(F)(F)F)(C(F)(F)F)O)O)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CC(C3=C)O)O)C |
| SMILES | CC(CC(CC(C(F)(F)F)(C(F)(F)F)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CC(CC(C(F)(F)F)(C(F)(F)F)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 26,26,26,27,27,27-hexafluoro-1,23,25-trihydroxyvitamin D3 26,26,26,27,27,27-hexafluoro-1alpha,23S,25-trihydroxyvitamin D3 26-HFTH-vitamin D3 SM-10193 ST 232 ST-232 ST232 cpd |
| PubChem Compound | 6439245 |
| Last Modified | Nov 11 2021 |
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